Cas no 4151-25-1 (Phosphinic acid,diphenyl-, 1,4-butanediyl ester (9CI))

• Product Name: Phosphinic acid,diphenyl-, 1,4-butanediyl ester (9CI)
• CAS No: 4151-25-1
• MF: C₂₈H₂₈O₄P₂
• MW: 490.467049598694
• CID: 331876
• PubChem ID: 255789
• Update Time: 2025-04-19

Phosphinic acid,diphenyl-, 1,4-butanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,diphenyl-, 1,4-butanediyl ester (9CI)
• [4-diphenylphosphoryloxybutoxy(phenyl)phosphoryl]benzene
• Phosphinic acid, diphenyl-, 1,4-butanediyl ester
• AC1L5T6O
• AC1Q6T2M
• AG-K-45857
• AR-1I1004
• butane-1,4-diyl bis[diphenyl(phosphinate)]
• CTK4I4940
• diphenyl-phosphinic acid, 1,4-butanediyl ester
• NSC81559
• Phosphinic acid, diphenyl-, tetramethylene ester
• DTXSID50292312
• 4151-25-1
• SCHEMBL7203378
• NSC-81559

• Inchi： 1S/C28H28O4P2/c29-33(25-15-5-1-6-16-25,26-17-7-2-8-18-26)31-23-13-14-24-32-34(30,27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22H,13-14,23-24H2
• InChI Key： DHCGGQVDXDHYFI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(=O)OCCCCOP(C1C=CC=CC=1)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 490.14644
• Monoisotopic Mass: 490.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 619.8°Cat760mmHg
• Flash Point: 341.3°C
• Refractive Index: 1.602
• PSA: 52.6
• LogP: 5.65800